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Compound of Interest

Compound Name: H-L-Arg-anbaipr 2hcl

Cat. No.: B1528248 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Core Properties and Identification
H-L-Arg-anbaipr 2HCl, identified by the CAS Number 1272755-10-8, is a synthetic compound

with significant potential in biochemical and pharmaceutical research.[1][2][3][4] Its systematic

name is (S)-5-(2-Amino-5-((diaminomethylidene)amino)pentanamido)-N-isopropyl-2-

nitrobenzamide Dihydrochloride.[4] It is also referred to as L-Arginine-[4-nitro-3-(carboxy-iso-

propyl amid)-phenyl] ester dihydrochloride.[3]

This compound is a derivative of the amino acid L-arginine and is characterized by the

presence of an amino-nitrobenzoic acid isopropylamide (anbaipr) moiety. It is typically supplied

as a white to light yellow crystalline powder with a purity of at least 99%.[1][3]
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Property Value Reference

CAS Number 1272755-10-8 [1][2][3][4]

Chemical Name

(S)-5-(2-Amino-5-

((diaminomethylidene)amino)p

entanamido)-N-isopropyl-2-

nitrobenzamide

Dihydrochloride

[4]

Synonym

L-Arginine-[4-nitro-3-(carboxy-

iso-propyl amid)-phenyl] ester

dihydrochloride, H-L-Arg-

ANBAiPr*2HCl

[1][3]

Molecular Formula C₁₆H₂₅N₇O₄·2HCl [1][3]

Molecular Weight 452.3 g/mol [3]

Appearance
White to light yellow crystalline

powder
[3]

Purity ≥ 99% (HPLC, TLC) [3]

Optical Rotation
[a]D20 = 61 - 66 º (C=0.6 in

H₂O)
[3]

Storage Conditions 2-8°C [1]

Biological Activity and Applications
H-L-Arg-anbaipr 2HCl is recognized for its role as an enzyme substrate and its potential

applications in pharmaceutical research.[5] Its primary areas of investigation include:

Nitric Oxide Production: The compound is explored for its potential to enhance the

production of nitric oxide (NO), a critical signaling molecule in various physiological

processes, including cardiovascular regulation.[3]

Biochemical Research: It serves as a substrate in studies of metabolic pathways involving

amino acids, offering insights into cellular functions and the mechanisms of disease.[3]
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Experimental Protocols
While specific, detailed experimental protocols for H-L-Arg-anbaipr 2HCl are not widely

published in publicly available literature, a general workflow for its use as an enzyme substrate

can be inferred. The following represents a logical experimental approach.

General Enzyme Substrate Assay Workflow
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General Workflow for H-L-Arg-anbaipr 2HCl as an Enzyme Substrate

Preparation

Reaction

Detection & Analysis

Prepare Reagents:
- H-L-Arg-anbaipr 2HCl stock solution

- Enzyme solution
- Assay buffer

Prepare Assay Plate:
- Add buffer to wells

- Add enzyme or vehicle control

Initiate Reaction:
- Add H-L-Arg-anbaipr 2HCl to wells

Incubate:
- At optimal temperature and time

Detect Product Formation:
- E.g., spectrophotometry or fluorometry

Analyze Data:
- Calculate reaction rates

- Determine kinetic parameters (Km, Vmax)

Click to download full resolution via product page

Caption: A generalized workflow for utilizing H-L-Arg-anbaipr 2HCl in an enzyme assay.
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Potential Signaling Pathway Involvement
Given its application in research related to nitric oxide production, a plausible signaling

pathway for H-L-Arg-anbaipr 2HCl's effects could involve its interaction with nitric oxide

synthase (NOS) enzymes. As a derivative of L-arginine, a primary substrate for NOS, it may act

as a substrate or modulator of this pathway.

Hypothesized Signaling Pathway for H-L-Arg-anbaipr 2HCl
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Nitric Oxide Synthase
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(e.g., Vasodilation)

Leads to
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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